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Compound of Interest

Compound Name: Chaetomellic acid B-d3 (disodium)

Cat. No.: B12414229

Get Quote

Executive Summary
Chaetomellic Acid B (CAB) is a potent, highly specific inhibitor of farnesyl-protein transferase

(FPTase), a critical enzyme in the post-translational modification of Ras oncoproteins.[1]

Isolated from the coelomycete fungus Chaetomella acutiseta, it functions as a farnesyl

pyrophosphate (FPP) mimic, competing with the natural substrate to prevent Ras membrane

localization—a key step in oncogenic signaling.

Chaetomellic Acid B-d3 (CAB-d3) is the stable isotope-labeled isotopologue of this compound.

While it retains the pharmacological profile of the parent molecule, its primary biological

application is not therapeutic but analytical. It serves as the gold-standard Internal Standard

(IS) for quantifying CAB in complex biological matrices (plasma, tumor lysate) using LC-

MS/MS, enabling precise Pharmacokinetic (PK) and Pharmacodynamic (PD) profiling.

Part 1: Molecular Identity & Physicochemical Profile
Understanding the "d3" variant requires establishing the baseline properties of the parent

compound.
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Feature
Chaetomellic Acid B
(Parent)

Chaetomellic Acid B-d3
(Isotopologue)

CAS Number 148796-52-5 N/A (Research Grade Isotope)

Chemical Formula C₂₁H₃₆O₄ C₂₁H₃₃D₃O₄

Molecular Weight 352.51 g/mol ~355.53 g/mol

Core Structure Alkyl-substituted Maleic Acid
Deuterated Alkyl-substituted

Maleic Acid

Primary Target FPTase (IC₅₀ ≈ 185 nM) FPTase (Bio-equivalent)

Primary Application Ras Pathway Inhibition LC-MS/MS Internal Standard

Structural Significance
CAB consists of a maleic anhydride/acid core substituted with a long alkyl chain (tetradecyl-

like). The dicarboxylic acid moiety mimics the pyrophosphate group of FPP, allowing it to dock

into the FPTase active site. The d3 modification typically occurs on the methyl group or a stable

position on the alkyl chain, providing a +3 Da mass shift without altering the retention time or

ionization efficiency significantly.

Part 2: Mechanism of Action (Pharmacology)
The biological activity of Chaetomellic Acid B (and by extension, the d3 variant in a biological

system) centers on the disruption of the Ras signaling cascade.

The Target: Farnesyl-Protein Transferase (FPTase)
Ras proteins (H-Ras, K-Ras, N-Ras) require farnesylation to attach to the inner cell membrane.

Without this attachment, Ras cannot interact with downstream effectors (Raf/MEK/ERK) to

drive cell proliferation.

Normal Physiology: FPTase transfers a farnesyl group from Farnesyl Pyrophosphate (FPP)

to the C-terminal CAAX motif of Ras.

Inhibition by CAB: CAB acts as a competitive inhibitor with respect to FPP. Its dicarboxylic

acid "head" chelates the Zn²⁺ ion within the FPTase active site (normally occupied by the
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FPP pyrophosphate), while its long hydrophobic "tail" occupies the lipid-binding groove.

Pathway Visualization
The following diagram illustrates the interruption of the Ras cycle by Chaetomellic Acid B.
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Figure 1: Mechanism of Action. Chaetomellic Acid B competes with FPP for the FPTase active

site, preventing Ras farnesylation.

Part 3: Analytical Application (The "d3" Role)
While the parent compound is the drug, Chaetomellic Acid B-d3 is the tool that validates the

drug. In drug development, quantifying the inhibitor in plasma is critical.

Why Deuterium?
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Co-Elution: CAB-d3 is chemically nearly identical to CAB. It elutes at the exact same

retention time on a C18 column.

Matrix Correction: Because it co-elutes, any suppression or enhancement of the ionization

signal caused by the biological matrix (e.g., plasma phospholipids) affects both the analyte

and the d3-standard equally.

Mass Discrimination: The mass spectrometer distinguishes them by mass-to-charge ratio

(m/z).

Workflow: Isotope Dilution Mass Spectrometry
The following workflow demonstrates how CAB-d3 is utilized to generate self-validating

quantitative data.
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Figure 2: Quantitative Workflow. CAB-d3 corrects for extraction efficiency and ionization

variability.

Part 4: Experimental Protocols
Protocol A: FPTase Inhibition Assay (Biological Activity)
Purpose: To verify the potency (IC50) of Chaetomellic Acid B.

Reagents:

Recombinant human FPTase.

Biotin-lamin B peptide (Acceptor substrate).

[³H]-Farnesyl Pyrophosphate (Donor substrate).

Assay Buffer: 50 mM HEPES (pH 7.5), 5 mM MgCl₂, 5 mM DTT, 0.01% Triton X-100.
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Streptavidin-coated SPA (Scintillation Proximity Assay) beads.

Procedure:

Preparation: Dilute Chaetomellic Acid B (parent) in DMSO to generate a concentration curve

(e.g., 1 nM to 10 µM).

Reaction Mix: In a 96-well plate, combine 10 µL inhibitor, 20 µL FPTase enzyme, and 20 µL

substrate mix (Biotin-lamin B + [³H]-FPP).

Incubation: Incubate at 37°C for 30–60 minutes.

Note: DTT is crucial to maintain the reducing environment for the enzyme's cysteine

residues.

Termination: Add Stop Solution containing EDTA (chelates Mg²⁺/Zn²⁺) and Streptavidin-SPA

beads.

Detection: The biotinylated peptide binds to the beads. If farnesylated (radioactive), the

isotope is brought close to the scintillant in the bead, emitting light.

Analysis: Measure CPM (Counts Per Minute). Calculate % Inhibition vs. Control.

Protocol B: LC-MS/MS Quantification (Analytical
Activity)
Purpose: To quantify CAB in plasma using CAB-d3.

Instrument Parameters:

Ionization: Electrospray Ionization (ESI), Negative Mode (due to dicarboxylic acid groups).

Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50 mm).

Mobile Phase: (A) Water + 0.1% Formic Acid; (B) Acetonitrile + 0.1% Formic Acid.

MRM Transitions (Theoretical):
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Analyte (CAB): Precursor [M-H]⁻ 351.5 → Product Ion (Loss of CO₂/H₂O) ~307.5.

Internal Standard (CAB-d3): Precursor [M-H]⁻ 354.5 → Product Ion ~310.5.

Step-by-Step Method:

Spiking: Aliquot 50 µL of plasma. Add 10 µL of CAB-d3 working solution (e.g., 500 ng/mL).

Precipitation: Add 200 µL cold Acetonitrile to precipitate plasma proteins.

Vortex/Spin: Vortex 30s, Centrifuge at 10,000 x g for 10 min at 4°C.

Injection: Transfer supernatant to a vial. Inject 5 µL into LC-MS/MS.

Calculation: Plot the Area Ratio (Analyte/IS) against the calibration curve to determine

concentration.

Part 5: Pharmacokinetics & Stability
When using CAB-d3, researchers must be aware of the Deuterium Isotope Effect.

Metabolic Stability: If the deuterium atoms are placed at a site of metabolic attack (e.g.,

hydroxylation site on the alkyl chain), the C-D bond is stronger than the C-H bond, potentially

slowing metabolism (Kinetic Isotope Effect).

Recommendation: For pure quantification, ensure the d3 label is on a metabolically stable

position (e.g., the methyl group on the maleic core) to ensure the IS behaves exactly like the

analyte during extraction but does not suffer differential degradation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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